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Compound of Interest

Compound Name: C.I. Direct Brown 1

Cat. No.: B1581572

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.l. Direct Brown 1 (C.I. 30045), a
trisazo class dye. While primarily utilized in the textile and paper industries, its chemical nature
as a benzidine-based azo dye warrants a closer examination of its properties, synthesis,
analysis, and biological implications, particularly for professionals in research and drug

development.

Synonyms and Alternative Names

C.l. Direct Brown 1 is known by a variety of synonyms and trade names, reflecting its
widespread industrial use. Proper identification is crucial for both laboratory research and

toxicological assessment.
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Identifier Type Value

C.I. Name Direct Brown 1

C.l. Number 30045

CAS Number 3811-71-0
Molecular Formula C31H22N8Na206S
Molecular Weight 680.60 g/mol

Direct Brown D3G, Direct Yellow Brown D3G,
Common Synonyms Bismark Brown G, Direct Brown D3GE, Direct
Brown MD[1][2]

Other Names Direct Golden Camel D3G, Direct Golden Camel

Physicochemical Properties

C.l. Direct Brown 1 is a brown, uniform powder with characteristic solubility and reactivity
profiles. These properties are fundamental to its application and are critical for developing
analytical and handling protocols.
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Property

Description

Appearance

Brown, uniform powder.

Solubility

Soluble in water (orange-brown solution),
soluble in ethanol, slightly soluble in acetone
and cellosolve, insoluble in other organic

solvents.[3]

Reactivity with Acids

In concentrated sulfuric acid, it appears dark
light purple to violet-black, turning brown upon
dilution. In concentrated nitric acid, it partially
dissolves to a red-light brown to orange-brown

color.[3]

Reactivity with Bases

Addition of 10% sodium hydroxide solution to

the dye solution results in a yellow-brown color.

[3]

Interaction with lons

In the presence of copper ions, the dye's color
becomes a dark and light yellow. With iron ions,

it turns yellow.

Fastness Properties

The fastness properties of a dye refer to its resistance to fading or running under various

conditions. These are critical quality parameters in the textile industry and can be relevant in

experimental contexts where the dye is used as a marker.

Fastness Test Rating

Light Fastness 2

Washing Fastness 2-3

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3
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Experimental Protocols
General Synthesis of C.I. Direct Brown 1

The synthesis of C.l. Direct Brown 1 is a multi-step process involving diazotization and
coupling reactions, characteristic of azo dye manufacturing. The following is a generalized
laboratory-scale protocol based on the described manufacturing methods.

Materials:

4-(4-Aminophenyl)benzenamine
e 2-Hydroxybenzoic acid

e 4-Aminobenzenesulfonic acid

e Benzene-1,3-diamine

e Sodium nitrite

e Hydrochloric acid

e Sodium carbonate

e Ice

Procedure:

 First Diazotization: Dissolve 4-(4-Aminophenyl)benzenamine in hydrochloric acid and water.
Cool the solution to 0-5°C in an ice bath. Add a solution of sodium nitrite dropwise to form
the diazonium salt.

» First Coupling: Prepare a solution of 2-Hydroxybenzoic acid in an alkaline solution (e.g.,
sodium carbonate). Cool this solution and slowly add the diazonium salt solution from step 1
while maintaining a low temperature.

o Second Diazotization: Prepare a diazonium salt of 4-Aminobenzenesulfonic acid using a
similar procedure as in step 1.
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e Second Coupling: In acidic conditions, couple the product from step 2 with the diazonium salt
of 4-Aminobenzenesulfonic acid.

» Final Coupling: Couple the resulting intermediate with Benzene-1,3-diamine to form the final
C.l. Direct Brown 1 dye.

« |solation: The dye can be precipitated from the solution by adding salt (salting out) and then
collected by filtration, washed, and dried.

Analytical Method: Thin Layer Chromatography (TLC)

TLC is a common technique for the separation and identification of dyes. The following
provides a general protocol for the analysis of C.l. Direct Brown 1.

Materials:

C.l. Direct Brown 1 sample
e TLC plates (e.g., silica gel)
e Developing chamber

» Mobile phase (a suitable solvent system, which may require empirical determination, but a
mixture of an organic solvent like ethanol and an aqueous buffer is a common starting point
for direct dyes)

e Spotting capillaries
Procedure:

o Sample Preparation: Dissolve a small amount of C.I. Direct Brown 1 in a suitable solvent
(e.g., water or ethanol).

e Spotting: Using a capillary tube, apply a small spot of the dye solution to the baseline of the
TLC plate.

o Development: Place the TLC plate in a developing chamber containing the mobile phase,
ensuring the baseline is above the solvent level. Allow the solvent to ascend the plate.
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 Visualization: Remove the plate from the chamber and mark the solvent front. The separated
components will appear as colored spots.

e Analysis: Calculate the Retention Factor (Rf) value for each spot for identification purposes.

Metabolic Pathway and Toxicological Significance

A critical aspect for researchers and drug development professionals is the metabolic fate of
benzidine-based azo dyes. In vivo, these dyes can be metabolized by azoreductase enzymes,
which are present in the liver and intestinal microbiota. This process cleaves the azo bond,
releasing the constituent aromatic amines, including, in this case, a benzidine derivative.
Benzidine is a known human carcinogen, strongly associated with bladder cancer. The
metabolic activation of C.l. Direct Brown 1 is a significant toxicological concern.
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Caption: Metabolic pathway of C.I. Direct Brown 1.

Logical Relationship: Synthesis and Analysis
Workflow

The production and quality control of C.I. Direct Brown 1 follow a logical workflow, from the
selection of precursors to the final analytical verification.
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Caption: Workflow for the synthesis and analysis of C.l. Direct Brown 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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